Cas no 871352-89-5 (BENZENE, 1-BROMO-2-CHLORO-3-(METHYLSULFONYL)-)

• Product Name: BENZENE, 1-BROMO-2-CHLORO-3-(METHYLSULFONYL)-
• CAS No: 871352-89-5
• MF: C₇H₆BrClO₂S
• MW: 269.543339252472
• CID: 3373142
• PubChem ID: 57448058
• Update Time: 2025-04-21

BENZENE, 1-BROMO-2-CHLORO-3-(METHYLSULFONYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-BROMO-2-CHLORO-3-(METHYLSULFONYL)-
• MFCD34758989
• 871352-89-5
• 1-BROMO-2-CHLORO-3-(METHYLSULFONYL)-BENZENE
• 1-bromo-2-chloro-3-(methylsulfonyl)benzene
• OADBSDMWWKTBNY-UHFFFAOYSA-N
• SCHEMBL2781407

• Inchi： 1S/C7H6BrClO2S/c1-12(10,11)6-4-2-3-5(8)7(6)9/h2-4H,1H3
• InChI Key： OADBSDMWWKTBNY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1Cl)S(C)(=O)=O

Computed Properties

• Exact Mass: 267.89604Da
• Monoisotopic Mass: 267.89604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų